Fumifungin
Fumifungin
2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid is a natural product found in Aspergillus fumigatus with data available.
Brand Name:
Vulcanchem
CAS No.:
110231-33-9
VCID:
VC20790865
InChI:
InChI=1S/C22H41NO7/c1-3-4-5-10-13-17(25)14-11-8-6-7-9-12-15-18(26)21(30-16(2)24)20(27)19(23)22(28)29/h12,15,17-21,25-27H,3-11,13-14,23H2,1-2H3,(H,28,29)/b15-12+
SMILES:
CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O
Molecular Formula:
C22H41NO7
Molecular Weight:
431.6 g/mol
Fumifungin
CAS No.: 110231-33-9
Cat. No.: VC20790865
Molecular Formula: C22H41NO7
Molecular Weight: 431.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid is a natural product found in Aspergillus fumigatus with data available. |
|---|---|
| CAS No. | 110231-33-9 |
| Molecular Formula | C22H41NO7 |
| Molecular Weight | 431.6 g/mol |
| IUPAC Name | (E)-4-acetyloxy-2-amino-3,5,14-trihydroxyicos-6-enoic acid |
| Standard InChI | InChI=1S/C22H41NO7/c1-3-4-5-10-13-17(25)14-11-8-6-7-9-12-15-18(26)21(30-16(2)24)20(27)19(23)22(28)29/h12,15,17-21,25-27H,3-11,13-14,23H2,1-2H3,(H,28,29)/b15-12+ |
| Standard InChI Key | OOEOVXMORBPOKC-NTCAYCPXSA-N |
| Isomeric SMILES | CCCCCCC(CCCCCC/C=C/C(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
| SMILES | CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
| Canonical SMILES | CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
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